![molecular formula C16H14N2O3S B1226599 4-[[(4-Methyl-5-thieno[3,2-b]pyrrolyl)-oxomethyl]amino]benzoic acid methyl ester](/img/structure/B1226599.png)
4-[[(4-Methyl-5-thieno[3,2-b]pyrrolyl)-oxomethyl]amino]benzoic acid methyl ester
Overview
Description
4-[[(4-methyl-5-thieno[3,2-b]pyrrolyl)-oxomethyl]amino]benzoic acid methyl ester is an aromatic amide.
Scientific Research Applications
Synthesis and Derivatives
- A study describes the synthesis of thieno[2,3-c]pyrazoles and related heterocycles, where compounds like 4-amino-3-methyl-1-phenyl-1H-thieno [2,3-c]pyrazole-5-carboxylate were synthesized, indicating the versatility of related compounds in heterocyclic chemistry (Haider et al., 2005).
- Another research focused on the synthesis of [benzyl-7-3H] and [benzoyl-7-14C] methyl 4-(2,5-dihydroxybenzylamino)benzoate, showcasing the potential of such compounds in the development of labeled compounds for scientific research (Taylor et al., 1996).
Heterocyclic Compounds and Pharmaceutical Research
- Research into new 4H-thieno[3,2-b]pyrrole-5-carboxamides highlights the exploration of N-substituted derivatives in pharmaceutical chemistry (Torosyan et al., 2018).
- A study on the synthesis of thieno[b]azepinediones from α‐Methylene ketones showcases the potential of such compounds in the development of new pharmaceuticals (Migianu & Kirsch, 2002).
Biological Activity
- Research on the synthesis and biological activity of 2-(4'-diethylsulfonamide phenyl)-4-substituted aminomethyl- 1,3,4-oxadiazolin-5-thiones indicates potential applications in the development of new biological agents (Havaldar & Khatri, 2006).
Structural and Chemical Analysis
- A study on the synthesis and crystal structure of a related compound, 2-[(4-methoxy- 6-methylthio-2-pyrimidinyl)aminocarbonyl- aminosulfonyl] benzoic acid methyl ester, adds to the understanding of the structural aspects of such compounds (Ming & South, 2004).
properties
Product Name |
4-[[(4-Methyl-5-thieno[3,2-b]pyrrolyl)-oxomethyl]amino]benzoic acid methyl ester |
|---|---|
Molecular Formula |
C16H14N2O3S |
Molecular Weight |
314.4 g/mol |
IUPAC Name |
methyl 4-[(4-methylthieno[3,2-b]pyrrole-5-carbonyl)amino]benzoate |
InChI |
InChI=1S/C16H14N2O3S/c1-18-12-7-8-22-14(12)9-13(18)15(19)17-11-5-3-10(4-6-11)16(20)21-2/h3-9H,1-2H3,(H,17,19) |
InChI Key |
SPJSKAAMTRHOJN-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C=C1C(=O)NC3=CC=C(C=C3)C(=O)OC)SC=C2 |
Canonical SMILES |
CN1C2=C(C=C1C(=O)NC3=CC=C(C=C3)C(=O)OC)SC=C2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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